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Compound of Interest

Compound Name: U-90042

Cat. No.: B1682054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of U-
90042, a sedative and hypnotic drug used in scientific research. Adherence to these procedural

steps is critical for ensuring laboratory safety and environmental compliance.

Chemical and Physical Properties of U-90042
A summary of the key quantitative data for U-90042 is presented below. This information is vital

for a comprehensive understanding of the compound's characteristics to inform safe handling

and disposal.

Property Value

Molecular Formula C₁₇H₁₃ClN₆O

Molar Mass 352.78 g·mol⁻¹[1]

CAS Number 134516-99-7[1]

Appearance Solid (presumed)

Solubility Information not readily available

Biological Target
GABA-A receptor agonist (α₁, α₃, α₆ subtypes)

[1]
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Given that U-90042 is a research compound with sedative and hypnotic properties, it should be

handled as a potentially hazardous chemical waste. The following step-by-step methodology

outlines the recommended disposal procedure.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling U-90042.

Conduct all handling and disposal preparations within a certified chemical fume hood to

minimize inhalation exposure.

2. Waste Segregation and Collection:

Do not mix U-90042 waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Collect all solid U-90042 waste (e.g., unused compound, contaminated consumables) in a

dedicated, properly labeled hazardous waste container. The container should be made of a

compatible material (e.g., high-density polyethylene).

For solutions containing U-90042, use a designated liquid hazardous waste container. Avoid

mixing with incompatible solvents.

3. Waste Container Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: 11-Chloro-5-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-2,3-

dihydrodiimidazo[1,2-c:1',5'-a]quinazoline

The CAS number: 134516-99-7

An accurate estimation of the concentration and total quantity of U-90042.

The accumulation start date.
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The primary hazard(s) (e.g., "Toxic," "Caution: Research Compound - Biological Effects

Unknown").

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area.

Ensure the storage area is away from ignition sources and incompatible chemicals.

5. Final Disposal:

Arrange for the pickup and disposal of the U-90042 waste through your institution's licensed

hazardous waste disposal contractor.

Provide the contractor with all necessary documentation, including a completed hazardous

waste manifest.

Never dispose of U-90042 down the drain or in the regular trash.

U-90042 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of U-90042, from

initial handling to final disposal.
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Start: Handling U-90042

Wear Appropriate PPE
(Lab Coat, Goggles, Gloves)

Work in a Chemical Fume Hood

Generate U-90042 Waste
(Solid or Liquid)

Segregate Waste into a
Dedicated Container

Label Container with Chemical Name,
CAS#, Hazards, and Date

Store Sealed Container in a
Designated Satellite Accumulation Area

Arrange for Pickup by a
Licensed Hazardous Waste Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of U-90042.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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